Cas no 2034620-67-0 (2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone)

2-(1H-Benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone is a heterocyclic compound featuring a benzoimidazole core linked to a fluoropyrimidine-substituted pyrrolidine moiety via an ethanone bridge. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to the presence of both electron-rich and electron-deficient aromatic systems. The fluoropyrimidine group enhances binding affinity and metabolic stability, while the pyrrolidine ring contributes to conformational flexibility. The compound's well-defined synthetic route allows for high purity and scalability, making it suitable for research in kinase inhibition or other targeted therapeutic areas. Its balanced lipophilicity and polarity suggest favorable pharmacokinetic properties for further optimization.
2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone structure
2034620-67-0 structure
Product Name:2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
CAS No:2034620-67-0
MF:C17H16FN5O2
MW:341.339646339417
CID:5984847
PubChem ID:119100374
Update Time:2025-06-10

2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • F6478-1168
    • 2034620-67-0
    • 2-(1H-1,3-benzodiazol-1-yl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
    • 2-(benzimidazol-1-yl)-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
    • AKOS026690594
    • 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
    • Inchi: 1S/C17H16FN5O2/c18-12-7-19-17(20-8-12)25-13-5-6-22(9-13)16(24)10-23-11-21-14-3-1-2-4-15(14)23/h1-4,7-8,11,13H,5-6,9-10H2
    • InChI Key: PXWIEBPZVMAWRF-UHFFFAOYSA-N
    • SMILES: FC1C=NC(=NC=1)OC1CN(C(CN2C=NC3C=CC=CC2=3)=O)CC1

Computed Properties

  • Exact Mass: 341.12880293g/mol
  • Monoisotopic Mass: 341.12880293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.1Ų

2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Pricemore >>

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2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Related Literature

Additional information on 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

Comprehensive Analysis of 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone (CAS No. 2034620-67-0)

In the rapidly evolving field of pharmaceutical and biochemical research, the compound 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone (CAS No. 2034620-67-0) has garnered significant attention due to its unique structural properties and potential applications. This molecule, characterized by its benzo[d]imidazole and fluoropyrimidine moieties, represents a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways. Researchers are increasingly exploring its role in modulating biological processes, making it a subject of interest in both academic and industrial settings.

The structural complexity of 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone offers a versatile scaffold for medicinal chemistry. The presence of a fluoropyrimidine group enhances its binding affinity to specific protein targets, while the pyrrolidine ring contributes to its pharmacokinetic properties. Recent studies highlight its potential in addressing unmet medical needs, such as resistance mechanisms in certain therapeutic areas. This aligns with current trends in precision medicine, where tailored molecular designs are critical for efficacy and safety.

From a synthetic perspective, the preparation of CAS No. 2034620-67-0 involves multi-step organic transformations, including nucleophilic substitutions and cyclization reactions. The incorporation of the 5-fluoropyrimidin-2-yl moiety requires precise control to ensure regioselectivity and yield optimization. These synthetic challenges are often discussed in forums and publications, reflecting the compound's relevance in modern organic chemistry. Additionally, its stability under physiological conditions makes it a viable candidate for further preclinical evaluation.

The growing demand for novel heterocyclic compounds in drug development has positioned 2-(1H-benzo[d]imidazol-1-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone as a key focus area. Its potential applications extend beyond traditional small-molecule therapies, with exploratory research investigating its utility in prodrug formulations and targeted delivery systems. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are likely to play a pivotal role in next-generation therapeutics.

In conclusion, CAS No. 2034620-67-0 exemplifies the intersection of innovation and practicality in chemical research. Its structural features and biological activity profile make it a compelling subject for further investigation. For researchers and stakeholders, understanding its synthesis, mechanism, and applications is essential to unlocking its full potential in advancing human health.

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